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Compound of Interest

Compound Name:
1-Acetylpiperidine-4-

carbohydrazide

Cat. No.: B1331146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Acetylpiperidine-4-
carbohydrazide, a heterocyclic compound of interest in medicinal chemistry and drug

discovery. This document outlines its physicochemical properties, a detailed protocol for its

synthesis, and a generalized workflow for its characterization, designed to support researchers

in its application and development.

Core Physicochemical Data
Quantitative data for 1-Acetylpiperidine-4-carbohydrazide is summarized in the table below.

This information is crucial for experimental design, including reaction stoichiometry, solution

preparation, and analytical characterization.
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Property Value

Molecular Formula C₈H₁₅N₃O₂

Molecular Weight 185.23 g/mol

Canonical SMILES CC(=O)N1CCC(CC1)C(=O)NN

Physical State Solid (Predicted)

Solubility
Soluble in water and polar organic solvents

(Predicted)

Experimental Protocols
The following section details a representative synthetic protocol for 1-Acetylpiperidine-4-
carbohydrazide, starting from the corresponding carboxylic acid precursor, 1-Acetylpiperidine-

4-carboxylic acid.

Synthesis of 1-Acetylpiperidine-4-carbohydrazide
Objective: To synthesize 1-Acetylpiperidine-4-carbohydrazide via the hydrazinolysis of an

activated carboxylic acid derivative.

Materials:

1-Acetylpiperidine-4-carboxylic acid

Thionyl chloride (SOCl₂) or a suitable carbodiimide coupling agent (e.g., EDC)

Hydrazine hydrate (N₂H₄·H₂O)

Anhydrous dichloromethane (DCM)

Anhydrous diethyl ether

Triethylamine (TEA) (if using a coupling agent)

Sodium bicarbonate (NaHCO₃) solution
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Brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Melting point apparatus

NMR spectrometer and/or LC-MS for product characterization

Procedure:

Activation of the Carboxylic Acid:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 1-

Acetylpiperidine-4-carboxylic acid in anhydrous DCM.

Cool the solution in an ice bath (0 °C).

Slowly add thionyl chloride (approximately 1.2 equivalents) dropwise to the solution.

Allow the reaction mixture to stir at 0 °C for 30 minutes and then at room temperature for

2-3 hours, or until the reaction is complete (monitored by TLC).

Remove the excess thionyl chloride and DCM under reduced pressure using a rotary

evaporator. The resulting acyl chloride is used directly in the next step.

Hydrazinolysis:

In a separate flask, dissolve hydrazine hydrate (approximately 2 equivalents) in DCM.

Cool this solution in an ice bath.

Dissolve the crude acyl chloride from the previous step in a minimal amount of anhydrous

DCM and add it dropwise to the hydrazine solution under vigorous stirring.

Let the reaction mixture stir at 0 °C for 1 hour and then at room temperature overnight.
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Work-up and Purification:

Quench the reaction by the slow addition of water.

Separate the organic layer. Wash the organic layer sequentially with saturated sodium

bicarbonate solution and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/ether) or by column chromatography to yield pure 1-Acetylpiperidine-4-
carbohydrazide.

Characterization:

Determine the melting point of the purified product.

Confirm the structure and purity of the final compound using NMR spectroscopy (¹H and

¹³C) and LC-MS analysis.

Workflow and Pathway Visualizations
The following diagrams illustrate key processes relevant to the synthesis and application of 1-
Acetylpiperidine-4-carbohydrazide.
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Synthesis Workflow
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Caption: Synthetic pathway for 1-Acetylpiperidine-4-carbohydrazide.

Compound Characterization Workflow
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To cite this document: BenchChem. [Technical Guide: 1-Acetylpiperidine-4-carbohydrazide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1331146#1-acetylpiperidine-4-carbohydrazide-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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